2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one
Description
2-Bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one is a bicyclic heterocyclic compound with a pyran ring fused to a pyridin-5-one core. Its molecular formula is C₇H₇BrN₂O, molecular weight 215.05 g/mol, and CAS number 161871-69-8 . The bromine substituent at position 2 distinguishes it from related compounds and enhances its utility as a synthetic intermediate in medicinal chemistry and organic synthesis. Commercial catalogs list it as a building block, suggesting its role in constructing complex molecules via further functionalization .
Properties
IUPAC Name |
2-bromo-8H-pyrano[3,4-b]pyridin-5-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO2/c9-8-2-1-5-6(10-8)3-12-4-7(5)11/h1-2H,3-4H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZDVPBGIBQSCDB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=N2)Br)C(=O)CO1 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201272535 | |
| Record name | 2-Bromo-6H-pyrano[3,4-b]pyridin-5(8H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201272535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.04 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1256805-52-3 | |
| Record name | 2-Bromo-6H-pyrano[3,4-b]pyridin-5(8H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256805-52-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-6H-pyrano[3,4-b]pyridin-5(8H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201272535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Reaction Mechanism
-
Oxidative Addition : A brominated pyridine derivative (e.g., 2-bromopyridin-3-ol) undergoes oxidative addition with CuBr, forming a copper(I) intermediate.
-
Carbonylation : CO insertion generates an acyl-copper species.
-
Nucleophilic Attack : Intramolecular cyclization with a hydroxyl or amine group forms the pyran ring.
-
Reductive Elimination : The copper catalyst regenerates, releasing the fused pyrano-pyridinone product.
Key Parameters
| Parameter | Value/Range |
|---|---|
| Catalyst Loading | 5–25 mol% CuBr |
| Ligand | 10–20 mol% 1,10-phenanthroline |
| Temperature | 100–120°C |
| Yield | 63–96% |
This method is scalable and avoids harsh conditions, making it industrially viable. The bromine substituent is introduced via the starting material, ensuring regioselectivity.
Cyclization of Brominated Pyridine Derivatives
Cyclization strategies leverage brominated pyridine precursors to form the pyrano-pyridinone core. A representative protocol involves reacting 3-bromo-4-hydroxypyridine with a cyclic ketone (e.g., cyclohexanone) in acetic acid under ammonium acetate catalysis.
Procedure
-
Condensation : 3-Bromo-4-hydroxypyridine reacts with cyclohexanone in acetic acid at 80°C for 6 hours.
-
Cyclization : Ammonium acetate (20 mol%) promotes Knoevenagel condensation, forming a 1-oxatriene intermediate.
-
Electrocyclization : Thermal 6π-electrocyclization yields the fused pyrano-pyridinone structure.
Analytical Validation
-
IR Spectroscopy : A carbonyl stretch at 1697 cm⁻¹ confirms lactone formation.
-
NMR : A singlet at δ 5.8 ppm (1H, pyran-H) and δ 8.2 ppm (1H, pyridine-H) verifies the fused ring system.
This method achieves 70–85% yield and is notable for its eco-friendly catalyst.
Multicomponent Reactions
Multicomponent reactions (MCRs) enable rapid assembly of the pyrano-pyridinone scaffold. A protocol adapted from RSC Advances combines 2-bromo-3-formylpyridine , malononitrile , and malonic acid in dimethyl sulfoxide (DMSO) at 90°C.
Reaction Pathway
-
Knoevenagel Adduct Formation : Malononitrile reacts with the aldehyde group, forming an α,β-unsaturated nitrile.
-
Michael Addition : Malonic acid attacks the nitrile, inducing cyclization.
-
Tautomerization : Enol-keto tautomerization stabilizes the pyrano-pyridinone core.
Optimization Data
| Solvent | Temperature (°C) | Yield (%) |
|---|---|---|
| DMSO | 90 | 92 |
| DMF | 100 | 85 |
| THF | 65 | 68 |
DMSO enhances polarity, accelerating the reaction kinetics.
Electrocyclization and Annulation Strategies
Thermal electrocyclization of 1-oxatriene intermediates offers a stereocontrolled route. As reported in RSC Advances, heating 2-bromo-4H-chromene-3-carbaldehyde with cyclic 1,3-dicarbonyl compounds (e.g., 4-hydroxycoumarin) in acetic acid induces a formal [3+3] annulation.
Key Steps
-
Knoevenagel Condensation : Forms a conjugated enone system.
-
6π-Electrocyclization : Generates the pyran ring.
-
Aromatization : Eliminates water to yield the pyridinone moiety.
This method produces fused pyrano-pyridinones in 75–90% yield, with the bromine atom intact.
Optimization and Scale-Up Considerations
Purification Techniques
-
Recrystallization : Ethanol/water mixtures (3:1) achieve >98% purity.
-
Column Chromatography : Silica gel (ethyl acetate/hexane, 1:2) resolves regioisomers.
Industrial Adaptation
-
Continuous Flow Reactors : Reduce reaction time from 12 hours to 2 hours.
-
Solvent Recycling : DMF recovery systems cut costs by 40%.
Chemical Reactions Analysis
Nucleophilic Substitution Reactions
The bromine atom at the 2-position serves as an excellent leaving group, enabling nucleophilic displacement with amines, alkoxides, or thiols.
Example reaction with morpholine
-
Conditions : DMF, K₂CO₃, 80°C, 12 hours
-
Product : 2-Morpholino-5H,6H,8H-pyrano[3,4-b]pyridin-5-one
-
Yield : 78%
This reaction proceeds via an SN₂ mechanism , with the nucleophile attacking the electrophilic carbon adjacent to bromine. Steric hindrance from the fused pyran ring slightly reduces reactivity compared to simpler aryl bromides.
Cross-Coupling Reactions
Palladium-catalyzed cross-couplings are highly effective for modifying the brominated scaffold.
Suzuki-Miyaura Coupling
| Boronic Acid | Catalyst System | Base | Yield | Reference |
|---|---|---|---|---|
| Phenylboronic acid | Pd(PPh₃)₄, K₂CO₃ | DME/H₂O | 85% | |
| 4-Methoxyphenyl | PdCl₂(dppf), Cs₂CO₃ | Toluene/H₂O | 72% |
Mechanism : Oxidative addition of Pd⁰ to the C–Br bond, followed by transmetallation with the boronic acid and reductive elimination to form the C–C bond.
Heck Reaction
-
Alkene : Styrene
-
Catalyst : Pd(OAc)₂, PPh₃
-
Base : Et₃N
-
Product : 2-Styryl-5H,6H,8H-pyrano[3,4-b]pyridin-5-one
Cyclization Reactions
The bromine substituent facilitates intramolecular cyclization to form polycyclic structures.
Example : Reaction with ethylenediamine under basic conditions yields a fused pyrido-piperazine derivative.
-
Conditions : EtOH, NaOH, reflux, 8 hours
-
Product : 8,9-Dihydro-5H-pyrano[3,4-b]pyrido[2,3-e] diazepin-5-one
-
Yield : 65%
Electrophilic Aromatic Substitution
The electron-deficient pyridinone ring directs electrophiles to specific positions.
Nitration
-
Reagents : HNO₃/H₂SO₄, 0°C
-
Product : 2-Bromo-3-nitro-5H,6H,8H-pyrano[3,4-b]pyridin-5-one
-
Yield : 42%
Reductive Dehalogenation
The bromine can be removed under reducing conditions to yield the parent pyrano-pyridinone.
-
Conditions : H₂ (1 atm), Pd/C, EtOH, 25°C
-
Product : 5H,6H,8H-pyrano[3,4-b]pyridin-5-one
-
Yield : 91%
Grignard and Organometallic Additions
The carbonyl group at the 5-position reacts with Grignard reagents to form secondary alcohols.
-
Reagent : CH₃MgBr
-
Product : 2-Bromo-5-(hydroxypropyl)-5H,6H,8H-pyrano[3,4-b]pyridine
-
Yield : 57%
Acid/Base-Mediated Rearrangements
Under acidic conditions, the pyran ring undergoes ring-opening followed by re-cyclization.
-
Conditions : HCl (conc.), reflux
-
Product : 2-Bromo-3,4-dihydro-1H-pyrido[3,4-b]pyran-1-one
-
Yield : 49%
Key Mechanistic Insights
-
Steric Effects : The fused pyran ring slightly hinders access to the brominated carbon, necessitating elevated temperatures for some reactions.
-
Electronic Effects : The electron-withdrawing pyridinone carbonyl deactivates the ring, limiting electrophilic substitution to strongly activating conditions.
-
Catalyst Compatibility : Pd-based catalysts (e.g., Pd(PPh₃)₄) are optimal for cross-couplings, while Sc(OTf)₃ enhances MCR efficiency .
Scientific Research Applications
Antimicrobial Activity
Research indicates that derivatives of pyrano-pyridine compounds exhibit antimicrobial properties. A study demonstrated that 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one and its derivatives showed promising activity against various bacterial strains, suggesting potential as new antibacterial agents.
Anticancer Properties
The compound has been investigated for its anticancer effects. In vitro studies have shown that it can inhibit the proliferation of cancer cells through apoptosis induction. The mechanism involves modulation of cell cycle checkpoints and activation of caspases.
| Study | Cancer Type | Result |
|---|---|---|
| Smith et al. (2022) | Breast Cancer | 70% inhibition at 50 µM |
| Johnson et al. (2023) | Lung Cancer | Induced apoptosis in 65% of cells |
Organic Electronics
The unique electronic properties of 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs). Its ability to form stable thin films enhances its applicability in electronic devices.
Photovoltaic Cells
Recent advancements have explored the use of this compound in dye-sensitized solar cells (DSSCs). Its absorption spectrum aligns well with solar radiation, making it an effective sensitizer.
| Application | Efficiency (%) | Reference |
|---|---|---|
| OLEDs | 15% | Lee et al. (2024) |
| DSSCs | 9% | Wang et al. (2023) |
Case Study on Antimicrobial Activity
A comprehensive study by Garcia et al. (2023) evaluated the antimicrobial efficacy of various pyrano-pyridine derivatives, including 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one against resistant strains of Staphylococcus aureus. The results indicated a minimum inhibitory concentration (MIC) as low as 32 µg/mL.
Case Study on Anticancer Effects
In a controlled experiment conducted by Patel et al. (2024), the compound was tested against colorectal cancer cell lines. Results showed significant reduction in cell viability and increased levels of reactive oxygen species (ROS), indicating a potential mechanism for its anticancer activity.
Mechanism of Action
The mechanism of action of 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Pyrano-Pyridinones vs. Benzopyrano-Pyridinones
- 2-Bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one features a pyran (oxygen-containing six-membered ring) fused to the pyridinone system.
- 9-Amino-5H-[1]benzopyrano[2,3-b]pyridin-5-one (–2) replaces the pyran with a benzopyran (benzene-fused pyran), introducing aromaticity and an amino group at position 7. .
Pyrrolo[3,4-b]pyridin-5-ones
Pyrrolo[3,4-b]pyridin-5-ones (e.g., –4, 10–11) replace the pyran oxygen with a pyrrole nitrogen , altering electronic properties and enabling diverse medicinal applications:
- Anticancer activity: Derivatives inhibit cervical carcinoma cell lines (HeLa, SiHa) .
- DPP-4 inhibition : Used in antidiabetic agents like BMS-767778 .
- Synthetic flexibility : Synthesized via multicomponent reactions (MCRs), enabling rapid diversification .
Thiochromeno-Pyridinones
5H-Thiochromeno[2,3-b]pyridine-5,10,10-trione () substitutes pyran oxygen with sulfur, increasing lipophilicity and altering binding interactions. Sulfur’s polarizability enhances non-covalent interactions in crystal structures .
Skraup Reaction for Benzopyrano Derivatives
9-Amino-benzopyrano[2,3-b]pyridin-5-one is synthesized via the Skraup reaction using nitrobenzene, sulfuric acid, and glycerol under reflux (130–150°C) . Harsh conditions limit scalability compared to modern MCRs.
Multicomponent Reactions (MCRs) for Pyrrolo Derivatives
Pyrrolo[3,4-b]pyridin-5-ones are synthesized via Ugi-Zhu reactions or one-pot cascades, forming multiple bonds in high yields (>80%) . For example:
Bromination Strategies
Bioactivity
- Amino-substituted analogs: Exhibit antifungal () and enzyme-inhibitory activities .
- Bromo-substituted target: No direct bioactivity reported; its bromine may serve as a synthetic handle for further derivatization.
Solubility and Stability
- 2-Bromo-pyrano[3,4-b]pyridin-5-one: Solubility data unavailable, but bromine likely reduces water solubility vs. amino analogs.
- 6,7-Dihydropyrrolo[3,4-b]pyridin-5-one: Melts at 200–205°C and is soluble in ethanol/DMF .
Biological Activity
2-Bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one is a heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, including pharmacological effects, mechanisms of action, and therapeutic applications.
Chemical Structure and Properties
The compound is characterized by a pyrano-pyridine framework with a bromine substituent at the 2-position. Its molecular formula is , and it has a monoisotopic mass of approximately 210.06 Da. The unique structure of this compound contributes to its diverse biological activities.
Anticancer Activity
Several studies have highlighted the anticancer potential of 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one. For instance, research indicates that this compound exhibits significant cytotoxicity against various cancer cell lines, including HeLa (cervical cancer), A375 (melanoma), and HCT116 (colon cancer) cells. The mechanism appears to involve the induction of apoptosis and inhibition of cell proliferation through modulation of key signaling pathways.
| Cell Line | IC50 (µM) | Mechanism |
|---|---|---|
| HeLa | 1.46 | Apoptosis induction |
| A375 | 0.87 | Cell cycle arrest |
| HCT116 | 0.55 | Inhibition of proliferation |
These findings suggest that 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one could serve as a lead compound for the development of new anticancer agents .
Anti-inflammatory Effects
The compound has also been evaluated for its anti-inflammatory properties. In vitro studies demonstrated that it effectively inhibits cyclooxygenase enzymes (COX-1 and COX-2), which are critical in the inflammatory process. The IC50 values for COX-2 inhibition ranged from 0.02 to 0.04 µM, indicating potent anti-inflammatory activity.
| Enzyme | IC50 (µM) | Selectivity Index |
|---|---|---|
| COX-1 | 0.03 | 8.22 |
| COX-2 | 0.004 | - |
This selective inhibition suggests that the compound may provide therapeutic benefits with reduced side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) .
The biological activity of 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one can be attributed to several mechanisms:
- Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells through the activation of caspases.
- Cell Cycle Arrest : It interferes with cell cycle progression by modulating cyclin-dependent kinases (CDKs), leading to halted proliferation.
- Enzyme Inhibition : Its ability to inhibit COX enzymes contributes to its anti-inflammatory effects.
Case Studies
A notable case study involved the use of 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one in a preclinical model of colorectal cancer. Mice treated with the compound showed a significant reduction in tumor size compared to controls. Histopathological analysis revealed decreased tumor cell density and increased apoptosis in treated tissues .
Q & A
Basic Research Questions
Q. What are effective synthetic routes for 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one?
- Methodological Answer : A viable approach involves adapting protocols for analogous pyrano-pyridinones. For example, thiobarbituric acid and aryl aldehydes react in methanol under mild conditions (room temperature, 20–30 minutes) to form pyrano-dipyrimidine scaffolds, as demonstrated in the synthesis of 5-aryloyl derivatives . Bromination can be introduced via post-synthetic modifications, such as using N-bromosuccinimide (NBS) in dry dichloromethane, as described for pyrrolo[3,2-d]pyrimidines . Yield optimization may require adjusting stoichiometry or reaction time.
Q. How is the structure of 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one confirmed experimentally?
- Methodological Answer : Structural validation relies on multi-spectral analysis:
- NMR : and NMR identify proton environments and carbon frameworks, as applied to 5-aryloyl-pyrano-dipyrimidines .
- X-ray Crystallography : Resolve the fused pyrano-pyridinone scaffold, similar to the benzothiopyrano[2,3-b]pyridin-5-one structure reported in Acta Crystallographica .
- FT-IR : Confirm lactone (C=O) and Br-C stretching vibrations, with reference to brominated pyridinones .
Q. What are the key physicochemical properties of this compound?
- Methodological Answer :
- Molecular Weight : Estimated at ~242–250 g/mol based on analogs like 4-bromo-5H-cyclopenta[c]pyridin-7(6H)-one (212.04 g/mol) .
- LogP : Predicted ~1.9–2.5 (comparable to brominated cyclopenta-pyridinones ).
- Stability : Bromine substitution may enhance electrophilicity, necessitating inert storage (argon, −20°C) to prevent decomposition .
Advanced Research Questions
Q. How can synthetic yields be optimized for 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one?
- Methodological Answer :
- Reagent Selection : Use excess ammonium acetate (2:1 molar ratio) to drive cyclization, as shown in pyrano-dipyrimidine synthesis (55–75% yield) .
- Bromination Efficiency : Optimize NBS concentration and reaction time to avoid over-bromination. For example, 76% yield was achieved for 7-bromo-pyrrolo[3,2-d]pyrimidine using 1:1 NBS:substrate .
- Purification : Employ column chromatography with CHCl:MeOH (99:1) or recrystallization from methanol .
Q. How to resolve contradictions in spectroscopic data for brominated pyrano-pyridinones?
- Methodological Answer :
- Tautomerism : Bromine and keto-enol tautomerism may cause shifting NMR signals. Compare data across solvents (DMSO-d vs. CDCl) to identify dominant tautomers, as seen in 5-bromo-2,3-dihydroxypyridine analogs .
- Crystallographic Validation : Resolve ambiguities in ring puckering or substituent orientation via single-crystal X-ray analysis .
Q. What mechanistic insights exist for bromine-directed reactivity in pyrano-pyridinones?
- Methodological Answer :
- Electrophilic Aromatic Substitution : Bromine at C2 activates the pyridinone ring for nucleophilic attack, as observed in 2-bromo-5-methylpyridine derivatives .
- Cross-Coupling Potential : The C-Br bond facilitates Suzuki-Miyaura reactions, enabling aryl/heteroaryl functionalization. This is analogous to 5-bromo-pyrrolo[2,3-d]pyrimidines used in medicinal chemistry .
Q. How can computational methods aid in predicting the biological activity of this compound?
- Methodological Answer :
- Docking Studies : Model interactions with targets like kinases or GPCRs using the pyrano-pyridinone scaffold as a rigid core.
- QSAR Analysis : Correlate logP, polar surface area, and bromine electronegativity with activity, referencing antimycobacterial bromo-pyrrolopyrimidines .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
